Cas no 868962-24-7 (3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride)

• Product Name: 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride
• CAS No: 868962-24-7
• MF: C₈H₆ClNO₄S
• MW: 247.655539989471
• MDL: MFCD19200096
• CID: 2855314
• PubChem ID: 55280638
• Update Time: 2025-06-14

3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride
• 821-371-2
• EN300-276065
• AKOS006336543
• DB-182217
• 868962-24-7
• 2H-1,4-Benzoxazine-7-sulfonyl chloride, 3,4-dihydro-3-oxo-
• AT20533
• 3-oxo-4H-1,4-benzoxazine-7-sulfonyl chloride
• SCHEMBL3175004
• 2H-1,4-Benzoxazine-7-sulfonylchloride,3,4-dihydro-3-oxo-
• GS3163
• VKPIVQBWGKJCAB-UHFFFAOYSA-N

• MDL： MFCD19200096
• Inchi： 1S/C8H6ClNO4S/c9-15(12,13)5-1-2-6-7(3-5)14-4-8(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key： VKPIVQBWGKJCAB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)OCC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 246.9706065Da
• Monoisotopic Mass: 246.9706065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride

Comprehensive Overview of 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride (CAS No. 868962-24-7)

3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride (CAS No. 868962-24-7) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzoxazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both sulfonyl chloride and oxazine moieties makes it a versatile intermediate for synthesizing novel drug candidates and functional materials. Researchers frequently explore its reactivity in nucleophilic substitution reactions, particularly in the development of sulfonamide-based therapeutics, which are gaining traction due to their antimicrobial and anti-inflammatory properties.

In recent years, the demand for high-purity sulfonyl chlorides like 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride has surged, driven by advancements in targeted drug delivery systems and small-molecule inhibitors. This compound’s unique structure allows for precise modifications, making it invaluable in medicinal chemistry and catalyst design. A trending topic in scientific forums is its potential role in covalent inhibitor development, a hot area in oncology and antiviral research. Users often search for "sulfonyl chloride applications in drug discovery" or "benzoxazine derivatives synthesis," reflecting the growing interest in its utility.

The synthesis of 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride typically involves chlorosulfonation of the parent benzoxazine framework, followed by rigorous purification to ensure low impurity profiles. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, as even minor contaminants can affect downstream applications. Industry professionals frequently inquire about "scalable synthesis methods for sulfonyl chlorides" or "stability under storage conditions," highlighting practical concerns in large-scale production.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing photoactive polymers and surface modifiers. Its ability to form stable covalent bonds with nucleophiles like amines and alcohols makes it a candidate for functionalized coatings. Searches related to "benzoxazine-based materials" or "sulfonyl chloride crosslinking" underscore its interdisciplinary relevance. However, handling requires adherence to standard laboratory safety protocols, given its reactivity.

In conclusion, 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl Chloride (CAS No. 868962-24-7) is a pivotal building block in modern chemistry, bridging gaps between drug development, material engineering, and catalytic studies. Its adaptability to diverse reaction conditions and compatibility with green chemistry principles further enhances its appeal. As research into heterocyclic sulfonamides expands, this compound is poised to remain a focal point in innovation-driven industries.